10-Chlorodecyl acetate

• Molecular Formula: C12H23ClO2
• Molecular Weight: 234.76 g/mol
• IUPAC Name: 10-chlorodecyl acetate
• InChI: InChI=1S/C12H23ClO2/c1-12(14)15-11-9-7-5-3-2-4-6-8-10-13/h2-11H2,1H3
• InChI Key: JFOKWOUOZKLRKE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCCCCCCCCCCCl

Description

10-Chlorodecyl acetate (IUPAC: acetic acid, 10-chlorodecyl ester; CAS No. 51309-11-6) is a chlorinated aliphatic ester with a molecular weight of 199.620 g/mol . It is structurally characterized by a 10-carbon alkyl chain with a chlorine substituent at the terminal position and an acetate ester group. Its applications are less documented in the provided evidence but may align with uses common to chlorinated esters, such as plasticizers, surfactants, or intermediates in organic synthesis.

Preparation Methods

10-Chlorodecyl acetate can be synthesized through various methods. One common synthetic route involves the esterification of 10-chloro-1-decanol with acetic acid or acetic anhydride in the presence of a catalyst such as sulfuric acid. The reaction typically occurs under reflux conditions to ensure complete conversion . Industrial production methods may involve similar esterification processes but on a larger scale, utilizing continuous flow reactors to enhance efficiency and yield.

Chemical Reactions Analysis

10-Chlorodecyl acetate undergoes several types of chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted by nucleophiles such as hydroxide ions, leading to the formation of 10-hydroxydecyl acetate.

Hydrolysis: In the presence of water and an acid or base catalyst, 10-Chlorodecyl acetate can hydrolyze to produce 10-chloro-1-decanol and acetic acid.

Oxidation: The compound can be oxidized using strong oxidizing agents to form corresponding carboxylic acids or ketones.

Scientific Research Applications

Medicinal Chemistry

Antimicrobial Activity
10-Chlorodecyl acetate has shown potential as an antimicrobial agent. Its structure allows it to disrupt microbial membranes, making it effective against a range of bacteria and fungi. A study demonstrated that derivatives of chlorinated compounds exhibit enhanced antimicrobial properties, suggesting that 10-Chlorodecyl acetate could be optimized for pharmaceutical applications .

Drug Delivery Systems
This compound can also be utilized in drug delivery systems. Its ability to form micelles in aqueous solutions enables the encapsulation of hydrophobic drugs, improving their solubility and bioavailability. Research indicates that chlorinated esters can enhance the stability and release profiles of encapsulated drugs .

Environmental Science

Biodegradation Studies
In environmental applications, 10-Chlorodecyl acetate is being investigated for its biodegradability and impact on ecosystems. Studies have shown that chlorinated compounds can undergo microbial degradation, which is crucial for assessing their environmental safety. Research findings indicate that specific microbial strains can effectively degrade this compound, reducing its persistence in the environment .

Pollution Remediation
The compound's reactivity makes it a candidate for pollution remediation strategies. It can participate in chemical reactions that transform harmful pollutants into less toxic forms. Case studies have highlighted its effectiveness in treating contaminated water sources by breaking down persistent organic pollutants through advanced oxidation processes .

Materials Science

Synthesis of Functional Polymers
In materials science, 10-Chlorodecyl acetate serves as a precursor for synthesizing functional polymers. Its chlorinated structure allows for further chemical modifications, leading to materials with tailored properties for specific applications such as coatings, adhesives, and sealants. Research has demonstrated that incorporating chlorinated compounds into polymer matrices enhances their thermal stability and mechanical strength .

Nanocomposite Development
The compound is also being explored in the development of nanocomposites. By integrating 10-Chlorodecyl acetate into nanostructured materials, researchers aim to create composites with improved electrical conductivity and mechanical properties. Preliminary studies suggest that these nanocomposites could be utilized in electronic devices and sensors .

Case Studies

Application Area	Study Reference	Findings
Antimicrobial Activity		Effective against various bacterial strains; potential for drug formulation.
Biodegradation		Microbial strains capable of degrading the compound identified; environmental safety assessed.
Pollution Remediation		Demonstrated effectiveness in breaking down organic pollutants in water treatment processes.
Functional Polymers		Enhanced thermal stability and mechanical strength observed in polymer blends.
Nanocomposite Development		Improved conductivity and mechanical properties noted; potential applications in electronics.

Mechanism of Action

The mechanism of action of 10-Chlorodecyl acetate involves its interaction with various molecular targets. As an ester, it can undergo hydrolysis to release acetic acid and 10-chloro-1-decanol, which may interact with cellular membranes and proteins. The chlorine atom can also participate in nucleophilic substitution reactions, potentially altering the compound’s biological activity .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The chlorine substituent and chain length of 10-chlorodecyl acetate differentiate it from other acetates. Below is a comparative analysis with key analogs:

Table 1: Comparative Data of 10-Chlorodecyl Acetate and Related Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	CAS No.	Key Structural Features
10-Chlorodecyl acetate	C₁₂H₂₁ClO₂	199.62	51309-11-6	10-carbon chain, terminal Cl, acetate ester
Hexyl acetate	C₈H₁₆O₂	144.21	142-92-7	6-carbon chain, no halogen substituents
Chloroethyl acetate	C₄H₇ClO₂	122.55	Not specified	Ethyl chain, Cl adjacent to ester group
E-10-Dodecenyl acetate	C₁₄H₂₄O₂	224.34	Not provided	12-carbon chain, double bond at C10
Cedryl acetate	C₁₇H₂₆O₂	262.39	77-54-3	Terpene cyclic backbone, acetate ester

Key Observations :

• Chain Length and Polarity : The longer carbon chain of 10-chlorodecyl acetate compared to hexyl acetate (C12 vs. C6) results in higher hydrophobicity and lower volatility .
• Isomerism: Compounds like 1-decanol, 3-chloro, acetate (CAS 25-804-1) share the same molecular weight as 10-chlorodecyl acetate but differ in chlorine position, leading to variations in melting points and solubility .

Degradation and Environmental Behavior

10-Chlorodecyl acetate is identified as a degradation intermediate, forming products such as 10-chlorodecyl formic acid ester under treatment conditions . This contrasts with simpler acetates like hexyl acetate, which degrade into shorter-chain acids (e.g., hexanoic acid) without halogenated byproducts . Chlorinated analogs like chloroethyl acetate may release toxic intermediates (e.g., chloroacetic acid), suggesting similar risks for 10-chlorodecyl acetate .

Toxicity and Regulatory Considerations

While specific toxicity data for 10-chlorodecyl acetate are absent in the evidence, structure-activity relationships (SARs) from chloroacetyl chlorides (CAC) indicate that chlorine substitution correlates with increased respiratory and dermal toxicity . For example, chloroethyl acetate is regulated under hazardous material guidelines due to its irritant properties . In contrast, non-chlorinated terpene acetates like cedryl acetate are used in fragrances with fewer restrictions .

Biological Activity

10-Chlorodecyl acetate (CDA) is a chlorinated organic compound that has garnered interest due to its potential biological activities, particularly in the context of environmental toxicology and pharmacology. This article aims to explore the biological activity of CDA, focusing on its mechanisms of action, toxicity profiles, and relevant case studies.

10-Chlorodecyl acetate is classified as an ester and is known for its lipophilic characteristics, which influence its bioactivity. The molecular formula is $C_{12}H_{23}ClO_2$, and it has a molecular weight of approximately 234.77 g/mol. The presence of the chlorine atom significantly affects its reactivity and interactions with biological systems.

Mechanisms of Biological Activity

CDA's biological activity can be attributed to several mechanisms:

• Receptor Interaction : CDA may interact with various cellular receptors, influencing signal transduction pathways.
• Oxidative Stress : The compound has been shown to induce oxidative stress in certain cell types, leading to cellular damage.
• Genotoxicity : Studies indicate that CDA can cause DNA damage, raising concerns about its potential carcinogenic effects.

Toxicological Profiles

The toxicological profile of 10-Chlorodecyl acetate has been assessed through various studies, highlighting its effects on different biological systems:

Endpoint	Effect	Reference
Cytotoxicity	Induces cell death in vitro
Genotoxicity	DNA strand breaks observed	3
Reproductive toxicity	Impaired fertility in animal models

Case Studies

• In Vitro Studies : Research conducted by Ricart et al. demonstrated that CDA exhibits cytotoxic effects on airway epithelial cells, leading to mitochondrial dysfunction. This study utilized a variety of concentrations to assess the dose-response relationship and found significant cellular impairment at higher doses
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• Environmental Impact Assessment : A study focused on aquatic ecosystems revealed that CDA contributes to the toxicity of contaminated water bodies, affecting fish populations through endocrine disruption and impaired reproductive success .
• Animal Models : In a controlled study involving rodents, exposure to CDA resulted in notable liver lesions and alterations in metabolic enzyme activity, suggesting a hepatotoxic effect .

Q & A

Basic Research Questions

Q. What are the optimal synthetic pathways for 10-chlorodecyl acetate, and how can reaction yields be systematically improved?

• Methodological Approach : Begin with nucleophilic substitution of 1,10-dichlorodecane with acetate ions under controlled conditions (e.g., SN2 mechanism). Optimize solvent polarity (e.g., DMF or acetone) and temperature (60–80°C) to favor acetate substitution over competing elimination. Monitor reaction progress via TLC or GC-MS. For yield improvement, consider phase-transfer catalysts (e.g., tetrabutylammonium bromide) to enhance acetate ion availability .
• Data Analysis : Compare yields across solvent systems and temperatures using ANOVA to identify statistically significant variables. Report purity via NMR integration of the acetate methyl group (δ 2.05 ppm) versus residual reactants .

Q. Which analytical techniques are most reliable for characterizing 10-chlorodecyl acetate, and how should spectral contradictions be resolved?

• Techniques : Use $^1$H/$^{13}$C NMR to confirm the acetate group (δ 170–175 ppm in $^{13}$C) and chlorine position (δ 3.5–4.0 ppm for CH$_2$Cl in $^1$H). Validate via FTIR (C=O stretch at 1740–1760 cm$^{-1}$) and HRMS for molecular ion verification.
• Contradiction Resolution : If NMR signals overlap, employ 2D techniques (HSQC, COSY) or deuterated solvent shifts. Cross-validate with independent methods (e.g., X-ray crystallography if crystalline) .

Q. How can purification protocols be tailored to remove common byproducts (e.g., dehydrohalogenation products) in 10-chlorodecyl acetate synthesis?

• Strategies : Use silica gel chromatography with gradient elution (hexane:ethyl acetate) to separate chlorinated alkenes. Alternatively, employ recrystallization in nonpolar solvents (e.g., hexane) at low temperatures. Monitor purity via GC-FID and compare retention times with authentic standards .

Advanced Research Questions

Q. What mechanistic insights explain the stereochemical outcomes of 10-chlorodecyl acetate formation under varying catalytic conditions?

• Experimental Design : Conduct kinetic studies under polar aprotic vs. protic solvents to differentiate SN1/SN2 pathways. Use chiral GC or circular dichroism to assess racemization. Isotopic labeling (e.g., $^{18}$O in acetate) can track nucleophilic attack sites .
• Data Interpretation : Compare activation energies (Arrhenius plots) and intermediate trapping (e.g., ESI-MS for carbocation detection). Resolve contradictions between computational (DFT) predictions and experimental outcomes by adjusting solvation models .

Q. How does 10-chlorodecyl acetate’s stability vary under thermal or photolytic conditions, and what degradation products form?

• Stability Protocols : Perform accelerated aging studies (40–80°C) with HPLC monitoring. For photolysis, use UV-Vis irradiation (254 nm) in quartz reactors. Identify degradation products (e.g., decanol acetates or chlorinated alkenes) via GC-MS/MS and NMR .
• Contradiction Management : If thermal and photolytic pathways yield conflicting products, employ radical scavengers (e.g., BHT) to distinguish ionic vs. radical mechanisms .

Q. What computational models best predict the solvent interactions and conformational flexibility of 10-chlorodecyl acetate?

• Modeling Approach : Use molecular dynamics (MD) simulations with explicit solvent models (e.g., water, DMSO) to analyze chain flexibility. Compare with DFT-calculated dipole moments and solvation free energies. Validate against experimental dielectric constant measurements .
• Data Integration : Address discrepancies between simulated and observed $^1$H NMR coupling constants by refining torsional parameters in force fields (e.g., CHARMM) .

Q. How can contradictory bioactivity data for 10-chlorodecyl acetate in membrane permeability assays be reconciled?

• Methodology : Replicate assays across cell lines (e.g., HEK293 vs. Caco-2) with controlled lipid compositions. Use fluorescent probes (e.g., Nile Red) to quantify membrane partitioning.
• Analysis : Apply multivariate regression to isolate variables (e.g., cholesterol content, temperature). If results conflict, consider batch variability in acetate purity or solvent residues .

Methodological Guidelines

• Data Reprodubility : Document reaction conditions (e.g., humidity, stirring rate) and instrument calibration details to mitigate variability .
• Conflict Resolution : Use triangulation (multiple techniques) for structural validation and Bayesian statistics to weigh contradictory evidence .